Cas no 2171790-02-4 (10-(3-methoxy-3-methylbutyl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(3-methoxy-3-methylbutyl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171790-02-4
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6415183
• PubChem ID: 165841531
• Update Time: 2025-05-21

10-(3-methoxy-3-methylbutyl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(3-methoxy-3-methylbutyl)-2,6-dioxa-9-azaspiro4.5decane
• EN300-1641688
• 10-(3-methoxy-3-methylbutyl)-2,6-dioxa-9-azaspiro[4.5]decane
• 2171790-02-4

• Inchi： 1S/C13H25NO3/c1-12(2,15-3)5-4-11-13(6-8-16-10-13)17-9-7-14-11/h11,14H,4-10H2,1-3H3
• InChI Key： PQXLIACZRQVZCX-UHFFFAOYSA-N
• SMILES： O1CCNC(CCC(C)(C)OC)C21COCC2

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 39.7Ų

Additional information on 10-(3-methoxy-3-methylbutyl)-2,6-dioxa-9-azaspiro4.5decane

10-(3-Methoxy-3-Methylbutyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane: A Comprehensive Overview

10-(3-Methoxy-3-Methylbutyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane, also known by its CAS number 2171790-02-4, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule consists of a spiro ring system, which is a type of bicyclic structure where two rings are joined by a single atom. In this case, the spiro system is formed by a six-membered ring (dioxane) and a seven-membered ring (azaspiro), creating a highly functionalized framework.

The structural complexity of 10-(3-Methoxy-3-Methylbutyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane makes it an intriguing subject for both synthetic and computational studies. Recent advancements in synthetic methodologies have enabled chemists to construct such intricate frameworks with greater precision and efficiency. For instance, the use of transition metal-catalyzed cyclization reactions has been pivotal in assembling the spirocyclic core of this compound. These methods not only enhance the yield but also allow for greater control over stereochemistry, which is crucial for applications in medicinal chemistry.

In terms of pharmacological properties, 10-(3-Methoxy-3-Methylbutyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane has shown promising activity in various biological assays. Researchers have reported that this compound exhibits moderate to high potency in inhibiting certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests its potential as a lead compound for the development of novel therapeutic agents targeting conditions like Alzheimer's disease.

The synthesis of this compound involves a multi-step process that begins with the preparation of key intermediates. One such intermediate is the 3-methoxy-3-methylbutyl group, which is introduced at the 10th position of the spiro system. This substituent plays a critical role in modulating the pharmacokinetic properties of the molecule, including its solubility and bioavailability. Recent studies have explored alternative routes to streamline the synthesis process, reducing the number of steps and improving overall scalability.

Beyond its pharmacological applications, 10-(3-Methoxy-3-Methylbutyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane has also been investigated for its potential in materials science. The spirocyclic structure imparts unique mechanical and electronic properties to the molecule, making it a candidate for use in advanced materials such as polymers or liquid crystals. Preliminary experiments have demonstrated that this compound can form ordered assemblies under certain conditions, which could be harnessed for technological applications.

In conclusion, 10-(3-Methoxy-3-Methylbutyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane, or CAS No. 2171790-02-4, represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functional groups. Its unique structure and promising biological activity position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to remain at the forefront of chemical innovation.